Cas no 130422-70-7 (4-aminotetrahydro-2H-thiopyran-4-carboxamide)
130422-70-7 structure
Product Name:4-aminotetrahydro-2H-thiopyran-4-carboxamide
CAS No:130422-70-7
MF:C6H12N2OS
MW:160.237279891968
CID:102627
PubChem ID:61318192
Update Time:2025-04-18
4-aminotetrahydro-2H-thiopyran-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2H-Thiopyran-4-carboxamide,4-aminotetrahydro-
- 2H-Thiopyran-4-carboxamide,4-aminotetrahydro-(9CI)
- 4-aminotetrahydro-2H-thiopyran-4-carboxamide
- 4-aminothiane-4-carboxamide
- AKOS010572498
- BS-12375
- 130422-70-7
-
- Inchi: 1S/C6H12N2OS/c7-5(9)6(8)1-3-10-4-2-6/h1-4,8H2,(H2,7,9)
- InChI Key: CVOPGIXOTHYODU-UHFFFAOYSA-N
- SMILES: S1CCC(C(N)=O)(CC1)N
Computed Properties
- Exact Mass: 160.06716
- Monoisotopic Mass: 160.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 94.4
Experimental Properties
- PSA: 69.11
4-aminotetrahydro-2H-thiopyran-4-carboxamide Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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